Cas no 1785096-97-0 (1-[(tert-butoxy)carbonyl]-3-methoxypiperidine-4-carboxylic acid)

• Product Name: 1-[(tert-butoxy)carbonyl]-3-methoxypiperidine-4-carboxylic acid
• CAS No: 1785096-97-0
• MDL: MFCD28615406
• CID: 4614105
• PubChem ID: 71112753
• Update Time: 2025-05-26

1-[(tert-butoxy)carbonyl]-3-methoxypiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[(tert-butoxy)carbonyl]-3-methoxypiperidine-4-carboxylic acid

• MDL： MFCD28615406

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 1-[(tert-butoxy)carbonyl]-3-methoxypiperidine-4-carboxylic acid

Introduction to 1-[(tert-butoxy)carbonyl]-3-methoxypiperidine-4-carboxylic acid (CAS No. 1785096-97-0)

1-[(tert-butoxy)carbonyl]-3-methoxypiperidine-4-carboxylic acid (CAS No. 1785096-97-0) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Boc-3-methoxypiperidine-4-carboxylic acid, is a key intermediate in the synthesis of various bioactive molecules and drug candidates. Its unique structural features, including the tert-butoxycarbonyl (Boc) protecting group and the methoxy substituent, make it an attractive building block for the development of novel therapeutic agents.

The tert-butoxycarbonyl (Boc) group in 1-[(tert-butoxy)carbonyl]-3-methoxypiperidine-4-carboxylic acid serves as a powerful protecting group for the amine functionality, allowing for selective manipulation of other functional groups during synthesis. This protecting group can be easily removed under mild acidic conditions, making it a preferred choice in multistep synthetic routes. The methoxy substituent on the piperidine ring adds steric and electronic complexity, which can influence the conformational flexibility and biological activity of the final product.

Recent studies have highlighted the potential applications of 1-[(tert-butoxy)carbonyl]-3-methoxypiperidine-4-carboxylic acid in various therapeutic areas. For instance, a 2022 study published in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of potent inhibitors of protein-protein interactions (PPIs). These inhibitors have shown promise in treating diseases such as cancer and neurodegenerative disorders by disrupting specific protein interactions that are crucial for disease progression.

In another study, researchers at the University of California, San Francisco, utilized 1-[(tert-butoxy)carbonyl]-3-methoxypiperidine-4-carboxylic acid to develop novel small molecules targeting G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane proteins involved in numerous physiological processes and are important targets for drug discovery. The synthesized compounds exhibited high affinity and selectivity for their target receptors, demonstrating the utility of this intermediate in GPCR-targeted drug design.

The versatility of 1-[(tert-butoxy)carbonyl)-3-methoxypiperidine-4-carboxylic acid extends beyond its use as an intermediate. It has also been explored as a potential lead compound for the development of new drugs. A 2021 study published in Bioorganic & Medicinal Chemistry Letters described the optimization of this compound to enhance its pharmacological properties. Through systematic structure-activity relationship (SAR) studies, researchers identified several derivatives with improved potency and reduced toxicity, paving the way for further preclinical and clinical evaluation.

The synthesis of 1-[(tert-butoxy)carbonyl)-3-methoxypiperidine-4-carboxylic acid typically involves multiple steps, including the protection of the amine with Boc, introduction of the methoxy group, and formation of the carboxylic acid moiety. Various synthetic routes have been reported in the literature, each with its own advantages and challenges. One common approach involves starting from commercially available piperidine derivatives and using standard protecting group chemistry to introduce the Boc group. Subsequent functionalization steps can then be carried out to achieve the desired structure.

In terms of safety and handling, 1-[(tert-butoxy)carbonyl)-3-methoxypiperidine-4-carboxylic acid should be stored under dry conditions and protected from light to maintain its stability. Standard laboratory safety protocols should be followed when handling this compound to ensure safe working conditions.

The future prospects for 1-[(tert-butoxy)carbonyl)-3-methoxypiperidine-4-carboxylic acid are promising. Ongoing research continues to explore its potential applications in drug discovery and development. As new synthetic methods and biological assays are developed, it is likely that this compound will play an increasingly important role in advancing our understanding of complex biological systems and developing innovative therapeutic strategies.